Cas no 2680840-64-4 (3-(2-Methoxyethyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid)

• Product Name: 3-(2-Methoxyethyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid
• CAS No: 2680840-64-4
• MF: C₁₀H₁₄F₃NO₄
• MW: 269.217673778534
• CID: 5653128
• PubChem ID: 165939976
• Update Time: 2025-10-28

3-(2-Methoxyethyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28283014
• 3-(2-methoxyethyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid
• 2680840-64-4
• 3-(2-Methoxyethyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C10H14F3NO4/c1-18-5-3-9(8(16)17)2-4-14(6-9)7(15)10(11,12)13/h2-6H2,1H3,(H,16,17)
• InChI Key： GOKAAVDCVKBZHW-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(C(=O)O)(CCOC)C1)=O)(F)F

Computed Properties

• Exact Mass: 269.08749241g/mol
• Monoisotopic Mass: 269.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(2-Methoxyethyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid

Introduction to 3-(2-Methoxyethyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid (CAS No. 2680840-64-4)

3-(2-Methoxyethyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680840-64-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrrolidine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a trifluoroacetyl group and an ethyl methoxy side chain, contribute to its distinct chemical properties and reactivity, making it a valuable scaffold for medicinal chemists.

The trifluoroacetyl moiety is a key functional group in this molecule, known for its ability to enhance metabolic stability and improve binding affinity to biological targets. This feature has been extensively studied in the development of protease inhibitors, antiviral agents, and other therapeutic compounds. The ethyl methoxy substituent further modulates the electronic and steric properties of the pyrrolidine ring, allowing for fine-tuning of pharmacokinetic profiles. Such structural elements are critical in designing molecules with optimized pharmacological properties.

In recent years, there has been a growing interest in the development of novel scaffolds for drug discovery, with a particular focus on heterocyclic compounds that exhibit high binding affinity and selectivity. Pyrrolidine derivatives have emerged as a prominent class of molecules due to their versatility and biological relevance. The compound 3-(2-Methoxyethyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid represents an advanced example of such derivatives, combining structural complexity with functional diversity.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The trifluoroacetyl group not only enhances metabolic stability but also facilitates interactions with specific biological targets, such as enzymes and receptors. This has led to its exploration in various therapeutic areas, including oncology, inflammation, and infectious diseases. For instance, trifluoroacetylated compounds have shown promise in inhibiting key enzymes involved in cancer progression by modulating their activity and reducing unwanted side effects.

Moreover, the ethyl methoxy side chain in 3-(2-Methoxyethyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid contributes to its solubility and bioavailability, which are critical factors in drug development. By optimizing these structural features, researchers can enhance the pharmacokinetic properties of the compound, ensuring better absorption, distribution, metabolism, excretion (ADME), and overall therapeutic efficacy. This balance between structural complexity and functional utility makes this compound an attractive candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled more precise predictions of biological activity for complex molecules like 3-(2-Methoxyethyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid. These tools allow researchers to simulate interactions with biological targets at an atomic level, providing insights into how structural modifications can influence binding affinity and selectivity. Such computational approaches have accelerated the drug discovery process by identifying promising candidates for experimental validation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the ethyl methoxy group and condensation reactions to form the pyrrolidine ring. The introduction of the trifluoroacetyl group typically involves fluorinated acyl chlorides or anhydrides under controlled conditions to prevent unwanted side reactions. These synthetic methodologies highlight the intricate balance between chemical reactivity and functional group compatibility that is essential in constructing complex pharmaceutical intermediates.

In addition to its potential as a drug candidate itself, 3-(2-Methoxyethyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid serves as a valuable building block for more complex derivatives. Medicinal chemists often use such scaffolds as starting points for structure-activity relationship (SAR) studies, where subtle modifications are made to evaluate their impact on biological activity. This iterative approach has been instrumental in developing novel therapeutics with improved efficacy and reduced toxicity.

The growing emphasis on precision medicine has further underscored the importance of developing targeted therapies with high specificity. Pyrrolidine derivatives like 3-(2-Methoxyethyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid offer unique opportunities to address this need by providing structures that can be tailored to interact selectively with disease-causing targets. This aligns with broader trends in pharmaceutical research toward more personalized and effective treatments.

Future research directions may explore the use of this compound in combination therapies or as part of drug regimens designed to overcome resistance mechanisms. By understanding its interactions at a molecular level and leveraging computational tools for drug design optimization, 3-(2-Methoxyethyl)-1-(2,2-dichloroacetyl)pyrrolidine-3-carboxylic acid could play a pivotal role in advancing therapeutic strategies across multiple disease areas.